Cas no 2172208-54-5 (3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid)

• Product Name: 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid
• CAS No: 2172208-54-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5999926
• PubChem ID: 165549111
• Update Time: 2025-05-24

3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid
• 2172208-54-5
• 3-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]phenyl}-N-methylformamido)propanoic acid
• EN300-1481201

• Inchi： 1S/C28H28N2O5/c1-30(17-15-26(31)32)27(33)20-9-3-2-8-19(20)14-16-29-28(34)35-18-25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h2-13,25H,14-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： XUQVWBFVCSHMJF-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=CC=1C(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid

Comprehensive Analysis of 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid (CAS No. 2172208-54-5)

The compound 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid (CAS No. 2172208-54-5) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently seek this compound for its ability to enhance peptide stability and bioavailability, aligning with the growing demand for therapeutic peptides in drug discovery.

In recent years, the interest in Fmoc-protected compounds like CAS 2172208-54-5 has surged due to their role in precision medicine and targeted drug delivery systems. The Fmoc group acts as a temporary protecting group during synthesis, which can be removed under mild basic conditions, preserving the integrity of sensitive peptide chains. This property is particularly valuable in the development of anticancer peptides, antimicrobial agents, and biomaterial coatings, addressing key challenges in biomedical research.

From a synthetic chemistry perspective, 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid is often discussed in the context of click chemistry and ligand design. Its carboxylic acid terminus allows for facile conjugation with amines or alcohols, enabling the creation of custom peptide hybrids. This versatility has made it a staple in combinatorial chemistry libraries, where researchers explore structure-activity relationships (SAR) for novel bioactive molecules.

The compound’s relevance extends to proteomics and enzyme engineering, where its incorporation into peptide substrates aids in studying post-translational modifications (PTMs). As the field of proteomics advances, tools like CAS 2172208-54-5 are pivotal for deciphering protein-protein interactions and signaling pathways. Its compatibility with mass spectrometry (MS) workflows further enhances its utility in high-throughput screening.

Environmental and green chemistry considerations also highlight the importance of Fmoc-protected derivatives. Unlike traditional protecting groups, the Fmoc group minimizes the use of hazardous reagents, aligning with the principles of sustainable synthesis. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in process chemistry and regulatory affairs.

In summary, 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylphenyl}-N-methylformamido)propanoic acid (CAS No. 2172208-54-5) is a multifaceted compound bridging peptide chemistry, drug development, and biomaterials science. Its applications in therapeutic innovation and bioconjugation strategies ensure its continued prominence in both academic and industrial research.